N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide

• Molecular Formula: C14H11ClF3NO2S
• Molecular Weight: 349.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C14H11ClF3NO2S/c1-9-12(15)6-3-7-13(9)19-22(20,21)11-5-2-4-10(8-11)14(16,17)18/h2-8,19H,1H3
• InChI Key: OWIYSDLOACZWHB-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=CC=CC(=C2)C(F)(F)F

Description

N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel. CFTR is a protein that regulates the movement of chloride ions across cell membranes, and mutations in the CFTR gene can cause cystic fibrosis, a life-threatening genetic disease. CFTRinh-172 has been widely used in scientific research to study the function and regulation of CFTR, as well as to develop new treatments for cystic fibrosis.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide binds to a specific site on the CFTR protein and blocks the movement of chloride ions through the channel. The exact mechanism of action of N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide is still under investigation, but it is believed to involve the stabilization of a closed conformation of the CFTR channel.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects, including inhibition of CFTR chloride channel activity, reduction of sweat gland function, and alteration of airway surface liquid composition. N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide has also been shown to have anti-inflammatory effects in airway epithelial cells, possibly through inhibition of the NF-kappaB signaling pathway.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide has several advantages for use in laboratory experiments, including its high potency and specificity for CFTR inhibition, as well as its ability to block multiple CFTR activators. However, N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide also has some limitations, such as its potential for off-target effects and the need for careful optimization of experimental conditions to ensure consistent results.

Future Directions

There are several future directions for research involving N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide, including:
1. Development of new CFTR inhibitors with improved potency and selectivity.
2. Investigation of the molecular mechanism of N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide binding to CFTR.
3. Exploration of the therapeutic potential of CFTR inhibitors for the treatment of cystic fibrosis and other diseases involving CFTR dysfunction.
4. Study of the role of CFTR in other physiological processes, such as pancreatic fluid secretion and male fertility.
5. Investigation of the potential use of CFTR inhibitors in combination with other drugs for the treatment of cystic fibrosis and other diseases.

Synthesis Methods

N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide can be synthesized through a multi-step process involving the reaction of 3-chloro-2-methylphenylamine with trifluoromethylbenzenesulfonyl chloride, followed by purification and crystallization. The yield of N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide can be improved by optimizing the reaction conditions and using high-performance liquid chromatography (HPLC) for purification.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide has been used extensively in scientific research to study the function and regulation of CFTR, as well as to develop new treatments for cystic fibrosis. N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide has been shown to inhibit CFTR chloride channel activity in a dose-dependent manner, and to block the opening of the CFTR channel by several different activators. N-(3-chloro-2-methylphenyl)-3-(trifluoromethyl)benzenesulfonamide has also been used to study the role of CFTR in various physiological processes, such as sweat gland function, intestinal fluid secretion, and airway surface liquid regulation.